Cas no 1806770-50-2 (6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine)
6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine
-
- Inchi: 1S/C7H5Br2F2N/c8-3-4-1-2-5(9)12-6(4)7(10)11/h1-2,7H,3H2
- InChI Key: MHNFTNZSAAXQNU-UHFFFAOYSA-N
- SMILES: BrCC1=CC=C(N=C1C(F)F)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- XLogP3: 3.1
- Topological Polar Surface Area: 12.9
6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023023209-250mg |
6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine |
1806770-50-2 | 97% | 250mg |
$646.00 | 2022-03-31 | |
| Alichem | A023023209-500mg |
6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine |
1806770-50-2 | 97% | 500mg |
$1,038.80 | 2022-03-31 | |
| Alichem | A023023209-1g |
6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine |
1806770-50-2 | 97% | 1g |
$1,831.20 | 2022-03-31 |
6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine
Introduction to 6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine (CAS No. 1806770-50-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine, identified by the CAS number 1806770-50-2, is a highly versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and functional properties. This compound serves as a valuable building block for the synthesis of novel pharmacophores, particularly in the development of small-molecule inhibitors targeting various biological pathways. The presence of both bromo and difluoromethyl substituents enhances its reactivity, making it an attractive candidate for further derivatization and functionalization.
The bromo group at the 3-position and the bromomethyl moiety at the 3-position provide excellent handles for cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct complex molecular architectures. Additionally, the difluoromethyl group is a well-documented pharmacophore that can modulate metabolic stability, lipophilicity, and binding affinity in drug candidates. These features make 6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine a compelling scaffold for designing molecules with enhanced biological activity.
In recent years, there has been a surge in research focused on developing inhibitors of kinases and other enzyme targets relevant to cancer therapy. The pyridine core is a common motif in kinase inhibitors due to its ability to interact favorably with the ATP-binding pockets of these enzymes. For instance, studies have demonstrated that pyridine derivatives can serve as scaffolds for creating potent inhibitors of tyrosine kinases, which play critical roles in signal transduction pathways involved in cell proliferation and survival. The introduction of halogenated substituents, such as bromo and difluoromethyl groups, further enhances the binding interactions by improving hydrophobicity and electronic properties.
One notable application of 6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine is in the synthesis of kinase inhibitors targeting Bruton's tyrosine kinase (BTK), a key enzyme implicated in B-cell signaling and autoimmune diseases. BTK inhibition has emerged as a promising therapeutic strategy for conditions such as chronic lymphocytic leukemia (CLL) and rheumatoid arthritis. Researchers have leveraged the reactivity of this compound to develop novel BTK inhibitors by incorporating additional functional groups that enhance binding affinity and selectivity. The bromomethyl group, for example, can be used to introduce thiol-based ligands or other bioisosteres that improve target engagement.
Another area where 6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine has shown promise is in the development of antiviral agents. The pyridine scaffold is frequently found in antiviral drugs due to its ability to mimic natural substrates or interfere with viral replication mechanisms. Recent studies have highlighted the use of halogenated pyridines in designing inhibitors of viral proteases and polymerases. The electron-withdrawing nature of the difluoromethyl group can enhance the potency of these inhibitors by optimizing charge distribution and steric interactions within the active site. Furthermore, the presence of multiple reactive sites allows for further derivatization to fine-tune pharmacokinetic properties.
The synthesis of 6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions at specific positions on the pyridine ring, followed by protection-deprotection strategies to introduce the desired functional groups. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions are often employed to achieve high regioselectivity and yield. These synthetic methodologies underscore the compound's importance as a versatile intermediate in drug discovery pipelines.
From a computational chemistry perspective, virtual screening approaches have been increasingly utilized to identify potential hits based on structural similarity or pharmacophore alignment with known active compounds. The unique combination of substituents in 6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine makes it an attractive candidate for such screenings, as it can be easily modified through library synthesis or combinatorial chemistry to explore diverse chemical space. This approach has led to several promising candidates that are being further optimized for therapeutic efficacy.
In conclusion, 6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine (CAS No. 1806770-50-2) represents a valuable asset in modern drug discovery efforts. Its structural features enable diverse chemical modifications, making it suitable for developing inhibitors targeting various therapeutic areas, including oncology and virology. As research continues to uncover new biological pathways and disease mechanisms, compounds like this are likely to play an increasingly pivotal role in shaping next-generation therapeutics.
1806770-50-2 (6-Bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)